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Compound of Interest

4-Methoxy-3-methylbenzy!
Compound Name:
chloride

Cat. No. B1345713

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties—
specifically the boiling point and density—of 4-Methoxy-3-methylbenzyl chloride (CoH11ClO).
Furthermore, it outlines a detailed experimental protocol for its synthesis via the chlorination of
4-methoxy-3-methylbenzyl alcohol. This document is intended to serve as a practical resource
for professionals in the fields of chemical research and drug development.

Core Physicochemical Data

The essential physical properties of 4-Methoxy-3-methylbenzyl chloride are summarized in
the table below for quick reference.

Property Value Conditions
Boiling Point 143 °C at 25 mmHg
Density 1.11 g/cm3 Not Specified

Experimental Protocols
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While specific experimental records detailing the determination of the boiling point and density
for this particular compound are not readily available in the cited literature, standard laboratory
procedures for such measurements are well-established. Below are generalized protocols for
these determinations, followed by a detailed synthesis procedure.

Determination of Boiling Point under Reduced Pressure

The boiling point of 4-Methoxy-3-methylbenzyl chloride was determined under reduced
pressure to prevent decomposition at higher temperatures. A typical procedure for such a
measurement is as follows:

e Apparatus Setup: A distillation apparatus is assembled, consisting of a round-bottom flask, a
Claisen adapter, a thermometer, a condenser, and a receiving flask. The entire system is
connected to a vacuum pump with a manometer to monitor the pressure.

o Sample Preparation: The liquid sample, 4-Methoxy-3-methylbenzyl chloride, is placed in
the round-bottom flask along with a few boiling chips or a magnetic stirrer to ensure smooth
boiling.

o Vacuum Application: The system is carefully evacuated to the desired pressure, in this case,
25 mmHg.

o Heating: The flask is gently heated using a heating mantle or an oil bath.

» Boiling Point Measurement: The temperature is recorded when the liquid boils and a steady
stream of condensate is observed on the thermometer bulb and in the condenser. This
temperature is the boiling point at the recorded pressure.

Determination of Density

The density of a liquid organic compound such as 4-Methoxy-3-methylbenzyl chloride is
typically determined using a pycnometer or a digital density meter.[1][2][3] A general protocol
using a pycnometer is described below:

e Pycnometer Preparation: A clean, dry pycnometer of a known volume is weighed accurately
(ma).
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 Filling with Sample: The pycnometer is filled with the sample liquid, ensuring no air bubbles
are trapped. The temperature of the sample is allowed to equilibrate to a known temperature
(e.g., 25 °C).

o Weighing: The filled pycnometer is weighed again to determine the mass of the liquid (m2).

e Calculation: The density (p) is calculated using the formula: p = (mz - m1) / V where V is the
calibrated volume of the pycnometer.

Synthesis of 4-Methoxy-3-methylbenzyl chloride

A representative method for the synthesis of 4-Methoxy-3-methylbenzyl chloride is the
chlorination of 4-methoxy-3-methylbenzyl alcohol using a suitable chlorinating agent, such as
thionyl chloride (SOCIz2), in an inert solvent.

Reaction Scheme:

4-methoxy-3-methylbenzyl alcohol + SOClz - 4-Methoxy-3-methylbenzyl chloride + SOz +
HCI

Materials:

» 4-methoxy-3-methylbenzyl alcohol

e Thionyl chloride (SOCI2)

e Anhydrous dichloromethane (DCM) or another suitable inert solvent
o Triethylamine or pyridine (optional, as a base to neutralize HCI)

e Saturated aqueous sodium bicarbonate (NaHCOs) solution

e Brine (saturated aqueous NaCl solution)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)

Procedure:
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e Reaction Setup: A solution of 4-methoxy-3-methylbenzyl alcohol (1.0 equivalent) in
anhydrous dichloromethane is prepared in a round-bottom flask equipped with a magnetic
stirrer and a dropping funnel, under an inert atmosphere (e.g., nitrogen or argon). The flask
is cooled to O °C in an ice bath.

» Addition of Chlorinating Agent: Thionyl chloride (1.1 to 1.5 equivalents) is added dropwise to
the cooled solution over a period of 30 minutes. If a base is used, it is typically added prior to
the thionyl chloride.

e Reaction: The reaction mixture is allowed to warm to room temperature and stirred for
several hours (typically 1-3 hours). The progress of the reaction can be monitored by thin-
layer chromatography (TLC).

o Work-up: Upon completion, the reaction is carefully quenched by pouring it into a mixture of
ice and water. The organic layer is separated using a separatory funnel.

 Purification: The organic layer is washed sequentially with saturated aqueous sodium
bicarbonate solution (to neutralize excess acid) and brine. It is then dried over anhydrous
magnesium sulfate, filtered, and the solvent is removed under reduced pressure using a
rotary evaporator.

e Final Product: The crude product can be further purified by vacuum distillation to yield pure
4-Methoxy-3-methylbenzyl chloride.

Visualized Experimental Workflow

The following diagram illustrates the key steps in the synthesis of 4-Methoxy-3-methylbenzyl
chloride from its corresponding alcohol.
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Caption: Workflow for the synthesis of 4-Methoxy-3-methylbenzyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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